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Compound of Interest

Compound Name: Praeruptorin A

Cat. No.: B1387994 Get Quote

An In-depth Examination of the Chemical Structure, Physicochemical Properties, Biological

Activities, and Experimental Protocols of a Promising Natural Coumarin.

Introduction
Praeruptorin A is a naturally occurring pyranocoumarin isolated from the roots of Peucedanum

praeruptorum Dunn, a plant utilized in traditional medicine.[1] As a member of the coumarin

class of compounds, Praeruptorin A has garnered significant interest within the scientific

community due to its diverse pharmacological activities. This technical guide provides a

comprehensive overview of Praeruptorin A, focusing on its chemical structure,

physicochemical properties, and biological effects, with a particular emphasis on its underlying

signaling pathways. Detailed experimental protocols are also provided to facilitate further

research and development.

Chemical Structure and Identification
Praeruptorin A is characterized by a pentacyclic ring system. The precise stereochemistry of

the molecule is crucial for its biological activity.

Table 1: Chemical Identifiers for Praeruptorin A
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Identifier Value Reference

IUPAC Name

[(9S,10S)-10-acetyloxy-8,8-

dimethyl-2-oxo-9,10-

dihydropyrano[2,3-f]chromen-

9-yl] (Z)-2-methylbut-2-enoate

[2]

Molecular Formula C₂₁H₂₂O₇ [2]

SMILES
C/C=C(\C)/C(=O)O[C@H]1--

INVALID-LINK--OC(=O)C
[2]

InChI Key
XGPBRZDOJDLKOT-

NXIDYTHLSA-N
[2]

CAS Number
73069-27-9 ((+)-Praeruptorin

A)
[2]

Physicochemical Properties
A thorough understanding of the physicochemical properties of Praeruptorin A is essential for

its application in research and drug development.

Table 2: Physicochemical Properties of Praeruptorin A
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Property Value Reference

Molecular Weight 386.4 g/mol [2]

Melting Point
143-145 °C ((+)-Praeruptorin

A)
[3]

Solubility
Soluble in DMSO, DMF, and

Ethanol.

UV max (in Methanol) 220, 254, 300, 345 nm

XLogP3 3.1 [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
7 [2]

Topological Polar Surface Area 88.1 Å² [2][4][5]

Biological Activities and Signaling Pathways
Praeruptorin A exhibits a range of biological activities, including anti-inflammatory, anti-cancer,

cardiovascular, and neuroprotective effects. These activities are mediated through the

modulation of specific signaling pathways.

Anti-inflammatory Activity
The most well-documented biological activity of Praeruptorin A is its potent anti-inflammatory

effect. This is primarily achieved through the inhibition of the Nuclear Factor-kappa B (NF-κB)

signaling pathway.

In response to pro-inflammatory stimuli such as lipopolysaccharide (LPS), Praeruptorin A has

been shown to inhibit the degradation of IκBα, an inhibitory protein that sequesters NF-κB in

the cytoplasm. This prevents the translocation of the active NF-κB p65 subunit into the nucleus,

thereby downregulating the expression of pro-inflammatory genes, including inducible nitric

oxide synthase (iNOS), cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha (TNF-α), and

various interleukins (IL-1β, IL-6).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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